Cas no 88692-60-8 (Ethanol, 2-(1-ethynyl-1-methylbutoxy)-)

• Product Name: Ethanol, 2-(1-ethynyl-1-methylbutoxy)-
• CAS No: 88692-60-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 624439
• PubChem ID: 13231345
• Update Time: 2025-04-19

Ethanol, 2-(1-ethynyl-1-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(1-ethynyl-1-methylbutoxy)-
• 2-(3-methylhex-1-yn-3-yloxy)ethanol
• DTXSID40530497
• 2-[(3-Methylhex-1-yn-3-yl)oxy]ethan-1-ol
• 88692-60-8

• Inchi： 1S/C9H16O2/c1-4-6-9(3,5-2)11-8-7-10/h2,10H,4,6-8H2,1,3H3
• InChI Key： VWGGWCGVKAAAIA-UHFFFAOYSA-N
• SMILES： O(CCO)C(C#C)(C)CCC

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų